Cas no 69614-04-6 ((S)-methyl 5-Oxo-5,6,7,8-tetrahydroimidazo1,5-cpyrimidine-7-carboxylate)

• Product Name: (S)-methyl 5-Oxo-5,6,7,8-tetrahydroimidazo1,5-cpyrimidine-7-carboxylate
• CAS No: 69614-04-6
• MF: C₈H₉N₃O₃
• MW: 195.175361394882
• CID: 527158
• PubChem ID: 317586
• Update Time: 2025-04-19

(S)-methyl 5-Oxo-5,6,7,8-tetrahydroimidazo1,5-cpyrimidine-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl (S)-5,6,7,8-tetrahydro-5-oxoimidazo[1,5-c]pyrimidine-7-carboxylate
• (S)-methyl 5-Oxo-5,6,7,8-tetrahydroimidazo[1,5-c]pyrimidine-7-carboxylate
• methyl 5-oxo-7,8-dihydro-6H-imidazo[1,5-c]pyrimidine-7-carboxylate
• (+)(7S)-5,6,7
• (S)-5,7,8-TETRAHYDRO-5-OXOIMIDAZO[1,5-C]PYRIMIDINE-7-CARBOXYLIC ACID, METHYL ESTER
• (S)-5-oxo-5,6,7,8-tetrahydro-imidazo[1,5-c]pyrimidine-7-carboxylic acid methyl ester
• 5-oxo-5,6,7,8-tetrahydroimidazo[1,5-c]pyrimidine-7-carboxylic methyl ester
• NSC249994
• S-(+)-7-Methoxycarbonyl-5,6,7,8-tetrahydroimidazo< 1,5-c> pyrimidin-5-on
• SureCN4422463
• SCHEMBL4422463
• AKOS030629986
• DTXSID20312117
• H11105
• Methyl5-oxo-5,6,7,8-tetrahydroimidazo[1,5-c]pyrimidine-7-carboxylate
• 69614-04-6
• Methyl 5-oxo-5,6,7,8-tetrahydroimidazo[1,5-c]pyrimidine-7-carboxylate
• NSC-249994
• NSC 249994
• METHYL 5-OXO-6H,7H,8H-IMIDAZO[1,5-C]PYRIMIDINE-7-CARBOXYLATE
• (S)-methyl 5-Oxo-5,6,7,8-tetrahydroimidazo1,5-cpyrimidine-7-carboxylate

• Inchi： 1S/C8H9N3O3/c1-14-7(12)6-2-5-3-9-4-11(5)8(13)10-6/h3-4,6H,2H2,1H3,(H,10,13)
• InChI Key： MSWBJDHMQDISQH-UHFFFAOYSA-N
• SMILES： O(C)C(C1CC2=CN=CN2C(N1)=O)=O

Computed Properties

• Exact Mass: 195.06447
• Monoisotopic Mass: 195.064391
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.2
• XLogP3: -0.3

Experimental Properties

• Density: 1.56
• Melting Point: 165-167 ºC
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.682
• PSA: 73.22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives